Cas no 1015846-09-9 (1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone)
1015846-09-9 structure
Product Name:1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone
CAS No:1015846-09-9
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD09055193
CID:1085778
PubChem ID:28063135
Update Time:2025-04-20
1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethanone
- 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]ethanone(SALTDATA: FREE)
- 1-[1-(4-methoxyphenyl)pyrazol-4-yl]ethanone
- 1-[1-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]ETHANONE
- Ethanone, 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]-
- 1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethan-1-one
- 1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone, AldrichCPR
- BS-35571
- DTXSID80650789
- MFCD09055193
- CCG-344307
- 1015846-09-9
- AKOS022184526
- 1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethan-1-one
- CS-0363283
- 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone
-
- MDL: MFCD09055193
- Inchi: 1S/C12H12N2O2/c1-9(15)10-7-13-14(8-10)11-3-5-12(16-2)6-4-11/h3-8H,1-2H3
- InChI Key: PGMYSSDXHWIJPK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)N1C=C(C(C)=O)C=N1
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.1Ų
1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M226728-50mg |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone |
1015846-09-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M226728-100mg |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone |
1015846-09-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M226728-500mg |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone |
1015846-09-9 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM306093-5g |
1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethanone |
1015846-09-9 | 95% | 5g |
$209 | 2023-02-03 | |
| abcr | AB215226-1 g |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone; 95% |
1015846-09-9 | 1g |
€88.60 | 2023-02-05 | ||
| abcr | AB215226-5 g |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone; 95% |
1015846-09-9 | 5g |
€176.30 | 2023-02-05 | ||
| abcr | AB215226-10 g |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone; 95% |
1015846-09-9 | 10g |
€255.40 | 2023-02-05 | ||
| abcr | AB215226-25 g |
1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone; 95% |
1015846-09-9 | 25g |
€444.60 | 2023-02-05 | ||
| eNovation Chemicals LLC | Y1245379-5g |
Ethanone, 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]- |
1015846-09-9 | 95% | 5g |
$175 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1245379-10g |
Ethanone, 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]- |
1015846-09-9 | 95% | 10g |
$260 | 2024-06-08 |
1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1015846-09-9)1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone
Order Number:A1099836
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:27
Price ($):169.0
Email:sales@amadischem.com
1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1015846-09-9)1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone
Purity:99%
Quantity:5g
Price ($):169.0